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Compound of Interest

2-Morpholinecarboxamide
Compound Name:

hydrochloride
CAS No.: 1185296-76-7
Cat. No.: B1421197

Get Quote

Executive Summary

2-Morpholinecarboxamide is a critical heterocyclic scaffold in medicinal chemistry, serving as a
pharmacophore in peptide deformylase inhibitors, kinase inhibitors, and various CNS-active
agents. Its structural value lies in the morpholine ring's ability to modulate solubility and
metabolic stability while the carboxamide group provides a versatile handle for hydrogen
bonding or further derivatization.

This guide defines the "Boc-Protection Route™ as the industry-standard protocol for
synthesizing 2-Morpholinecarboxamide hydrochloride. This pathway offers superior
enantiomeric control (if starting from chiral amino acids or resolved epichlorohydrin) and
cleaner isolation compared to direct cyclization methods.

Target Molecule Profile

o Chemical Name: 2-Morpholinecarboxamide hydrochloride[1][2][3][4]

« CAS Number (HCI Salt): 1185296-76-7[1][2][4]
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e Molecular Formula: CsH1o0N202 - HCI
o Key Application: Building block for peptidomimetics and fragment-based drug discovery.

Retrosynthetic Analysis

To design a high-fidelity synthesis, we disconnect the target molecule at the amide bond and
the morpholine nitrogen.

o Primary Disconnection: The amide bond is traced back to the corresponding carboxylic acid
(Morpholine-2-carboxylic acid).

o Secondary Disconnection: The morpholine ring is protected (N-Boc) to prevent side reactions
during amidation.

 Tertiary Disconnection: The morpholine core is synthesized from Epichlorohydrin and
Ethanolamine (or Serine derivatives for chiral synthesis).

Pathway Logic Diagram (Graphviz)
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Figure 1: Retrosynthetic disconnection of 2-Morpholinecarboxamide HCI.

Click to download full resolution via product page

Primary Synthesis Pathway: The N-Boc Route

This protocol assumes the use of N-Boc-morpholine-2-carboxylic acid as the starting material.
This intermediate is commercially available or easily synthesized, allowing researchers to
bypass the tedious ring-formation step and focus on the functional group transformation.

Step 1: Amidation of N-Boc-Morpholine-2-Carboxylic
Acid

Objective: Convert the carboxylic acid to the primary amide while maintaining the N-Boc
protection.

e Mechanism: Activation of the carboxylic acid using a carbodiimide coupling agent (EDC) to
form an O-acylisourea intermediate, which is then attacked by ammonia (supplied as
ammonium chloride).
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¢ Reagents:

o

N-Boc-morpholine-2-carboxylic acid (1.0 equiv)

[¢]

Ammonium Chloride (NH4Cl) (2.0 - 3.0 equiv)

[¢]

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC-HCI) (1.2 - 1.5 equiv)

[e]

1-Hydroxybenzotriazole (HOBt) (1.2 equiv)

o

N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

o Solvent: DMF (N,N-Dimethylformamide) or DCM (Dichloromethane)

Experimental Protocol:

Dissolution: In a round-bottom flask, dissolve N-Boc-morpholine-2-carboxylic acid (10 mmol)
in anhydrous DMF (30 mL).

» Activation: Add EDC-HCI (12 mmol) and HOBt (12 mmol) to the solution. Stir at 0°C for 15
minutes to activate the acid.

e Amine Addition: Add solid Ammonium Chloride (25 mmol) followed by the dropwise addition
of DIPEA (30 mmol). The mixture may become heterogeneous.

e Reaction: Allow the reaction to warm to room temperature (20-25°C) and stir for 12-16
hours. Monitor by TLC (5% MeOH in DCM) or LC-MS.

o Workup:

o Dilute the reaction mixture with Ethyl Acetate (100 mL).

o Wash sequentially with:

» 10% Citric Acid solution (removes DIPEA and unreacted EDC).

» Saturated NaHCOs solution (removes unreacted acid and HOBY).

» Brine (saturated NaCl).
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o Dry the organic layer over anhydrous Na2SOa, filter, and concentrate under reduced
pressure.

o Result: The product, N-Boc-2-morpholinecarboxamide, is typically obtained as a white to off-
white solid. Yield: 80—90%.

Step 2: Deprotection and Salt Formation

Objective: Remove the Boc group to release the secondary amine and form the stable
hydrochloride salt.

e Reagents:
o 4.0 M HClI in 1,4-Dioxane (Excess)
o Solvent: 1,4-Dioxane or Methanol (minimal)

 Critical Control: Moisture exclusion is vital to prevent hydrolysis of the amide, although
amides are generally stable to these conditions.

Experimental Protocol:

o Dissolution: Dissolve N-Boc-2-morpholinecarboxamide (from Step 1) in a minimal amount of
1,4-Dioxane (or DCM).

 Acidification: Add 4.0 M HCI in Dioxane (5-10 equiv) dropwise at 0°C.

o Reaction: Stir at room temperature for 2—4 hours. A white precipitate (the product) should
begin to form.

* Isolation:
o Dilute the mixture with Diethyl Ether (Et20) to maximize precipitation.
o Filter the solid under a nitrogen stream (the salt can be hygroscopic).
o Wash the filter cake with fresh Diethyl Ether (3x).

e Drying: Dry the solid in a vacuum oven at 40°C for 12 hours.
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» Result:2-Morpholinecarboxamide hydrochloride as a white crystalline solid.

Process Visualization

The following diagram illustrates the complete reaction workflow, including critical decision
points for purification.

Activation Amidation Ad. Workup N-Boc-Amide
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Figure 2: Step-by-step synthesis workflow for 2-Morpholinecarboxamide HCl.
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Analytical Data & Quality Control

To ensure the integrity of the synthesized compound, the following analytical parameters must

be met.
Parameter Specification Method
White to off-white crystalline ] )
Appearance ] Visual Inspection
solid
: HPLC (C18, 0.1% TFAin
Purity > 95% (Area %)
Water/MeCN)
Identity (NMR) Consistent with structure 1H NMR (D20 or DMSO-ds)
) 19.5% - 21.5% (Theoretical: o
Chloride Content Argentometric Titration
~21.2%)
Mass Spec [M+H]* = 131.08 (Free base) LC-MS (ESI+)

Troubleshooting Guide
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e Low Yield in Step 1: Ensure the carboxylic acid is fully activated before adding ammonia. If
EDC fails, switch to Isobutyl Chloroformate (IBCF) and N-Methylmorpholine (NMM) to form a
mixed anhydride, then treat with ammonia gas or NH4OH.

» Hygroscopicity: The HCI salt is hygroscopic. Store under argon/nitrogen in a desiccator. If the
product turns into a gum, triturate vigorously with anhydrous ether or acetonitrile.

o Racemization: If synthesizing a chiral enantiomer (e.g., (S)-2-morpholinecarboxamide), avoid
high temperatures during the activation step. EDC/HOB is generally safe, but HATU can
sometimes cause racemization if base is excessive.

Alternative Industrial Pathway (De Novo)

For large-scale manufacturing where N-Boc starting material is too costly, the Epichlorohydrin
Route is utilized.

» Ring Construction: Reaction of N-Benzyl-ethanolamine with Epichlorohydrin yields N-benzyl-
2-hydroxymethylmorpholine.

» Oxidation: The hydroxymethyl group is oxidized to the carboxylic acid using Jones Reagent
or TEMPO/NaOClI.

e Amidation: Standard amidation as described above.

e Global Deprotection: Hydrogenation (H2/Pd-C) removes the benzyl group, followed by HCI
salt formation.

Note: This route is chemically more demanding and requires careful handling of the oxidative
step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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